5-(Ethanesulfonyl)-1,3-benzothiazol-2-amine

• CAS No.: 92972-55-9
• Molecular Formula: C9H10N2O2S2
• Molecular Weight: 242.3 g/mol
• IUPAC Name: 5-ethylsulfonyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C9H10N2O2S2/c1-2-15(12,13)6-3-4-8-7(5-6)11-9(10)14-8/h3-5H,2H2,1H3,(H2,10,11)
• InChI Key: AOJGGKMMKJRALW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC2=C(C=C1)SC(=N2)N

Description

5-(Ethanesulfonyl)-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C9H10N2O2S2 and its molecular weight is 242.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 12.8 g of ethyl 4-chloro-3-nitrophenyl sulphone and 15.2 g of thiourea in 50 ml of sulpholane is heated to 120° C. and this temperature is maintained for 1.5 hours. The mixture is discharged into 600 ml of water, and the solid is filtered off with suction and washed with water. 10.6 g of colourless 2-amino-5-ethanesulphonylbenzothiazole are obtained.